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This guide provides an in-depth analysis of zinc perchlorate hydrate, a versatile and potent
inorganic compound. With a focus on its chemical identity, physicochemical properties, and
diverse applications, this document serves as an essential resource for researchers, scientists,
and professionals in drug development and materials science. The content herein is grounded
in authoritative sources to ensure scientific integrity and practical relevance.

Introduction: The Versatility of a Potent Lewis Acid

Zinc perchlorate, particularly in its hexahydrate form, is a powerful Lewis acid and a strong
oxidizing agent.[1][2] Its high solubility in water and various organic solvents makes it a
valuable reagent in a multitude of chemical transformations.[3] From catalyzing complex
organic reactions to serving as a precursor in the synthesis of advanced materials, the utility of
zinc perchlorate is expansive. This guide will delve into the core technical details necessary for
its effective and safe utilization in a laboratory setting.

Chemical Identity and Identifiers

Precise identification of chemical substances is paramount for safety, regulatory compliance,
and reproducible research. Zinc perchlorate can exist in both anhydrous and hydrated forms,
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with the hexahydrate being the most common commercially available and utilized variant.[3]

. Zinc Perchlorate Zinc Perchlorate

Identifier
Hexahydrate (Anhydrous)

CAS Number 10025-64-6[4] 13637-61-1[3]

PubChem CID 202253[5] 10199167[3]

EC Number 237-122-0[3] 237-122-0[3]
zinc;diperchlorate;hexahydrate ] )

IUPAC Name Zinc diperchlorate[3]
[61[7]

Molecular Formula Zn(ClO4)2-6H20[4] Zn(ClOa4)2[3]

Molecular Weight 372.40 g/mol [4] 264.3 g/mol [1]
PADPILQDYPIHQQ- RXBXBWBHKPGHIB-

InChl Key
UHFFFAOYSA-L[6][7] UHFFFAOYSA-L[3]
Perchloric acid, zinc salt,

Synonyms hexahydrate; Zinc Zinc(ll) perchlorate[3]

diperchlorate hexahydrate[6][7]

Physicochemical and Safety Profile

Understanding the physical and chemical properties of zinc perchlorate hydrate is crucial for its
proper handling, storage, and application in experimental design. It is a white, odorless, and
hygroscopic crystalline solid that is highly soluble in water and lower alcohols.[1][3]

Table of Physicochemical Properties:
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Property Value Source(s)
White crystalline powder or
Appearance (5]
chunks
Melting Point 106 °C [3][5]
Density 2.25 g/cm?3 [31[5]

B Soluble in water and low-
Solubility _ [3]
weight alcohols

Safety and Handling:

Zinc perchlorate is a strong oxidizing agent and can cause fires or explosions in contact with
combustible materials.[8][9] It is also corrosive and can cause severe skin burns and eye
damage.[10] Therefore, stringent safety protocols must be followed during its handling and
storage.

GHS Hazard Information:

o Hazard Statements: H272 (May intensify fire; oxidizer), H314 (Causes severe skin burns and
eye damage).[10]

o Precautionary Statements: P210 (Keep away from heat), P220 (Keep/store away from
clothing/combustible materials), P280 (Wear protective gloves/protective clothing/eye
protection/face protection).

Always consult the latest Safety Data Sheet (SDS) before handling this compound.[8][9]

Core Applications in Research and Development

The utility of zinc perchlorate hydrate spans various scientific disciplines, primarily driven by its
potent Lewis acidity and oxidizing nature.

Catalysis in Organic Synthesis

Zinc(Il) perchlorate hexahydrate has emerged as a highly efficient and versatile catalyst for a
wide range of organic transformations.[11][12] Its catalytic activity often surpasses other metal
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perchlorates.[11]
Key Catalytic Applications:

o Epoxide Ring-Opening: It effectively catalyzes the ring-opening of epoxides with amines and
thiols to produce [3-amino alcohols and [3-hydroxysulfides, respectively. These are crucial
intermediates in the synthesis of pharmaceuticals like (RS)/(R)-Propranolol and (RS)/(R)/(S)-
Naftopidil.[2][11]

» Acylation and Esterification: Zinc perchlorate is an excellent catalyst for the acylation of
electron-deficient phenols, sterically hindered alcohols, and amines.[12][13] It also facilitates
the solvent-free condensation of carboxylic acids with alcohols.[12]

o Michael Addition: It serves as an efficient catalyst for the conjugate addition of thiols to a,3-
unsaturated ketones under solvent-free conditions.[13]

The catalytic mechanism generally involves the coordination of the zinc(ll) ion to an oxygen or
nitrogen atom in the substrate, which enhances its electrophilicity and facilitates nucleophilic
attack.

Catalytic Cycle of Epoxide Ring-Opening

Activated Complex
[Epoxide-Zn2*]

Nucleophile (Amine/Thiol)
Nucleophilic Attack

Epoxide Substrate
Coordination
Zn(ClOa4)2:6H20

B-Amino Alcohol or

B-Hydroxysulfide Product Release

Zn(Cl04)2-6H20
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© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://pubs.acs.org/doi/10.1021/jo062674j
https://www.benchchem.com/product/b079446
https://pubs.acs.org/doi/10.1021/jo062674j
https://www.sigmaaldrich.com/SG/en/product/aldrich/401439
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2133205.htm
https://www.sigmaaldrich.com/SG/en/product/aldrich/401439
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2133205.htm
https://www.benchchem.com/product/b156636/docs?utm_src=pdf-body-img#zinc-perchlorate-hydrate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156636?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Figure 1: Generalized catalytic cycle for zinc perchlorate-mediated epoxide ring-opening.

Materials Science and Electrochemistry

Beyond organic synthesis, zinc perchlorate finds applications in the development of advanced
materials:

e Precursor for Quantum Dots: It is used as a precursor for the synthesis of highly fluorescent
ZnSe quantum dots.[12]

o Electrolyte in Batteries: Zinc perchlorate serves as an electrolyte in aqueous zinc-ion
batteries.[12]

o Metal-Organic Frameworks (MOFs): It plays a role in the synthesis of MOFs, which have
applications in gas storage and separation.[5]

Experimental Protocol: Synthesis of B-Amino
Alcohols

The following is a representative protocol for the zinc perchlorate-catalyzed ring-opening of
epoxides with amines, a reaction with significant implications in drug discovery.

Objective: To synthesize a 3-amino alcohol from an epoxide and an amine using zinc
perchlorate hexahydrate as a catalyst under solvent-free conditions.

Materials:

e Zinc perchlorate hexahydrate (Zn(ClOa4)2-6H20)[4]
e Epoxide (e.g., styrene oxide)

e Amine (e.g., aniline)

» Round-bottom flask

e Magnetic stirrer and stir bar

e Heating mantle or oil bath
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e Thin-layer chromatography (TLC) plate and developing chamber

o Ethyl acetate and hexane (for TLC and column chromatography)

« Silica gel for column chromatography

Procedure:

To a clean, dry round-bottom flask, add the epoxide (1 mmol) and the amine (1 mmol).

e Add a catalytic amount of zinc perchlorate hexahydrate (e.g., 1-5 mol%).

o Place the magnetic stir bar in the flask and stir the mixture at room temperature or with
gentle heating (e.g., 50-60 °C).

e Monitor the progress of the reaction by TLC. A typical mobile phase would be a mixture of
ethyl acetate and hexane.

e Upon completion of the reaction (disappearance of starting materials), allow the mixture to
cool to room temperature.

 Dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate).

» Purify the product by column chromatography on silica gel using a gradient of ethyl acetate
in hexane as the eluent.

» Collect the fractions containing the desired product and evaporate the solvent under reduced
pressure to obtain the pure B-amino alcohol.

o Characterize the product using appropriate analytical techniques (e.g., NMR, IR, Mass
Spectrometry).
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Figure 2: Experimental workflow for the synthesis of 3-amino alcohols.
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Conclusion

Zinc perchlorate hydrate, particularly the hexahydrate form, is a chemical of significant interest
to the scientific community. Its well-defined chemical identity, coupled with its potent catalytic
and oxidizing properties, makes it an invaluable tool in both academic research and industrial
applications. This guide has provided a comprehensive overview of its core characteristics,
applications, and a practical experimental protocol. As with any powerful reagent, a thorough
understanding of its properties and adherence to strict safety measures are essential for its
successful and safe utilization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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